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Compound of Interest

Compound Name: 3-Matida

CAS No.: 518357-51-2

Cat. No.: B1664605

Get Quote

Application Notes and Protocols for 3-MATIDA
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and preparation of 3-
MATIDA (3-Methyl-aminothiophene dicarboxylic acid) for use in both in vitro and in vivo

experimental settings. 3-MATIDA is a potent and selective antagonist of the metabotropic

glutamate 1 (mGlu1) receptor, a key target in neuropharmacological research and drug

development.[1]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 3-MATIDA is essential for its

effective use in experiments.
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Property Value

Molecular Formula C₈H₉NO₄S

Molecular Weight 215.23 g/mol

CAS Number 518357-51-2

Purity ≥99% (HPLC)

Appearance Solid powder

Storage Store at +4°C

Biological Activity
3-MATIDA exhibits high affinity and selectivity for the mGlu1 receptor, making it a valuable tool

for studying the role of this receptor in various physiological and pathological processes.

Parameter Value Species

IC₅₀ at mGlu1a Receptor 6.3 µM Rat

IC₅₀ at mGlu2, mGlu4, mGlu5

Receptors
>300 µM

IC₅₀ for AMPA/NMDA

Receptors
250 µM

Dissolution and Stock Solution Preparation
Proper dissolution and preparation of stock solutions are critical for obtaining accurate and

reproducible experimental results. 3-MATIDA is soluble in dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

3-MATIDA powder
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Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of 3-MATIDA
using its molecular weight (215.23 g/mol ). For example, to prepare 1 mL of a 10 mM stock

solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 215.23 g/mol = 0.0021523 g = 2.15 mg

Weighing: Carefully weigh out the calculated amount of 3-MATIDA powder and place it in

a sterile microcentrifuge tube.

Dissolution: Add the desired volume of anhydrous DMSO to the tube. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution until the 3-MATIDA powder is completely dissolved. Gentle

warming in a water bath (37°C) may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Experimental Protocols
In Vitro Neuroprotection Assay
This protocol describes the use of 3-MATIDA to assess its neuroprotective effects in cultured

murine cortical cells subjected to oxygen and glucose deprivation (OGD), a common in vitro

model of ischemia.[1]

Cell Culture:
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Culture murine cortical cells in appropriate media and conditions until they reach the

desired confluence.

Preparation of Working Solutions:

Thaw a frozen aliquot of the 10 mM 3-MATIDA stock solution.

Prepare a series of working solutions by diluting the stock solution in the cell culture

medium to achieve final concentrations ranging from 1 µM to 100 µM.

Oxygen and Glucose Deprivation (OGD):

Induce OGD by replacing the normal culture medium with a glucose-free medium and

placing the cells in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for 60 minutes.

Treatment:

Add the prepared 3-MATIDA working solutions to the cells immediately after the OGD

period. A vehicle control (medium with the same final concentration of DMSO without 3-
MATIDA) should be included.

Assessment of Neuronal Death:

After a suitable incubation period (e.g., 24 hours), assess neuronal death using a standard

method such as the lactate dehydrogenase (LDH) assay or by staining with a fluorescent

viability dye (e.g., propidium iodide).

Data Analysis:

Quantify the extent of neuronal death in each treatment group and compare it to the

vehicle control to determine the neuroprotective effect of 3-MATIDA.

In Vivo Neuroprotection Study in a Rat Model of Stroke
This protocol outlines the systemic administration of 3-MATIDA to evaluate its neuroprotective

efficacy in a rat model of permanent middle cerebral artery occlusion (pMCAO), a widely used

model of ischemic stroke.[1]
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Animal Model:

Induce pMCAO in adult male rats under anesthesia.

Drug Preparation and Administration:

Prepare a sterile solution of 3-MATIDA for injection. Based on its solubility in DMSO, a co-

solvent system may be required for in vivo administration to ensure biocompatibility. A

common approach is to first dissolve 3-MATIDA in a small amount of DMSO and then

dilute it with a sterile vehicle such as saline or phosphate-buffered saline (PBS) to the final

desired concentration. The final concentration of DMSO should be kept low (typically <5%)

to avoid toxicity.

Administer 3-MATIDA systemically at a dose of 3-10 mg/kg.

The administration schedule should be as follows: the first dose is given immediately after

the onset of ischemia (pMCAO), and a second dose is administered 1 hour later.

Assessment of Brain Infarct Volume:

At a predetermined time point after pMCAO (e.g., 24 or 48 hours), sacrifice the animals

and perfuse the brains.

Section the brains and stain them with a marker for infarct volume, such as 2,3,5-

triphenyltetrazolium chloride (TTC).

Quantify the infarct volume using image analysis software.

Data Analysis:

Compare the infarct volumes in the 3-MATIDA-treated group with a vehicle-treated control

group to determine the neuroprotective effect of the compound.

Signaling Pathway and Experimental Workflow
Mechanism of Action: mGlu1 Receptor Antagonism
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3-MATIDA exerts its effects by blocking the mGlu1 receptor, which is a G-protein coupled

receptor (GPCR). The canonical signaling pathway activated by mGlu1 receptors involves the

Gq alpha subunit, leading to the activation of phospholipase C (PLC) and the subsequent

production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of

intracellular calcium, while DAG activates protein kinase C (PKC). By antagonizing this

receptor, 3-MATIDA inhibits these downstream signaling events.
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Caption: mGlu1 Receptor Signaling Pathway and Inhibition by 3-MATIDA.

Experimental Workflow: In Vitro Neuroprotection Assay
The following diagram illustrates the logical flow of the in vitro neuroprotection experiment

described in section 4.1.
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Caption: Workflow for in vitro neuroprotection assay with 3-MATIDA.

Experimental Workflow: In Vivo Neuroprotection Study
The following diagram illustrates the logical flow of the in vivo neuroprotection experiment

described in section 4.2.
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Caption: Workflow for in vivo neuroprotection study with 3-MATIDA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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